![molecular formula C10H19NO2 B124522 Tert-butyl Piperidine-2-carboxylate CAS No. 147202-35-5](/img/structure/B124522.png)
Tert-butyl Piperidine-2-carboxylate
Overview
Description
“Tert-butyl Piperidine-2-carboxylate” likely belongs to the class of organic compounds known as piperidines . Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom and five carbon atoms .
Synthesis Analysis
The synthesis of similar compounds often involves multiple steps, including acylation, sulfonation, and substitution . The structures and synthetic routes are usually determined by techniques such as MS and 1H NMR .
Molecular Structure Analysis
The molecular structure of similar compounds is often evaluated using techniques such as X-ray diffraction (XRD). The molecular structure is also optimized using the density functional theory (DFT) at the B3LYP/6-311+G (2d, p) level .
Chemical Reactions Analysis
The chemical reactions of similar compounds can vary widely depending on the specific structure and functional groups present. For example, some compounds may form iminium salts or enamines .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For similar compounds, properties such as molecular weight, XLogP3, hydrogen bond donor count, hydrogen bond acceptor count, and rotatable bond count can be computed .
Scientific Research Applications
Synthesis of Biologically Active Compounds
- Tert-butyl piperidine derivatives are crucial intermediates in synthesizing various biologically active compounds. For instance, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is an important intermediate in the production of crizotinib, a drug used in cancer treatment (Kong et al., 2016).
- Similarly, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl)phenoxy)methyl)piperidine-1-carboxylate serves as a key intermediate for Vandetanib, another anticancer drug (Wang et al., 2015).
Development of Alkaloids and Anticancer Agents
- The enantiomers of 2-(2-oxo-ethyl)-piperidine-1-carboxylic acid tert-butyl ester have been used to synthesize various alkaloids like sedridine, allosedridine, and coniine in a stereoselective manner, demonstrating the versatility of these compounds as chiral building blocks (Passarella et al., 2005).
- Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a derivative, is an important intermediate for small molecule anticancer drugs, showcasing its significance in cancer therapeutics (Zhang et al., 2018).
Molecular Structure and Synthesis Innovations
- Studies have also been conducted on the molecular structures of various tert-butyl piperidine derivatives, providing insights into their chemical properties and potential for further chemical modifications. For example, X-ray studies on tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate revealed important structural information relevant to synthetic chemistry (Didierjean et al., 2004).
Discovery and SAR Study in Antiviral Research
- Piperidine-based derivatives, including those utilizing tert-butyl piperidine-2-carboxylate, have been identified as novel inhibitors of the influenza virus, demonstrating their potential in antiviral research (Wang et al., 2014).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to interact with targets such as the hth-type transcriptional regulator ethr in mycobacterium tuberculosis and Collagenase 3 in humans . The role of these targets varies from regulating gene expression to degrading collagen in the extracellular matrix.
Mode of Action
This could potentially alter cellular processes, although the specifics of these interactions and changes are currently unknown .
Result of Action
Based on its potential targets, it could potentially influence gene expression and collagen degradation .
Properties
IUPAC Name |
tert-butyl piperidine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c1-10(2,3)13-9(12)8-6-4-5-7-11-8/h8,11H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MESKMUAFJDWOAR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCCCN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
147202-35-5 | |
Record name | tert-butyl piperidine-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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